Methyl 2-acetyloctanoate
Cat. No. B116824
Key on ui cas rn:
70203-04-2
M. Wt: 200.27 g/mol
InChI Key: HBVHDPSYAJZFEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06998402B2
Procedure details
Analogously to Example 14A, 30 g (217 mmol) of sodium (2E)-4-methoxy-4-oxo-2-buten-2-olate (Example 13A) and 1.24 g (7.5 mmol) of potassium iodide are reacted with 37.7 g (228 mmol) of hexyl bromide to give methyl 2-acetyloctanoate.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3](=[O:8])/[CH:4]=[C:5](/[O-:7])\[CH3:6].[Na+].[I-].[K+].[CH2:12](Br)[CH2:13][CH2:14][CH2:15][CH2:16][CH3:17]>>[C:5]([CH:4]([CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17])[C:3]([O:2][CH3:1])=[O:8])(=[O:7])[CH3:6] |f:0.1,2.3|
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Inputs
Step One
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Name
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Quantity
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30 g
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Type
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reactant
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Smiles
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COC(/C=C(\C)/[O-])=O.[Na+]
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Name
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Quantity
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1.24 g
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Type
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reactant
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Smiles
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[I-].[K+]
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Name
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Quantity
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37.7 g
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Type
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reactant
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Smiles
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C(CCCCC)Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)C(C(=O)OC)CCCCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
